Cas no 1242180-49-9 (1-(2-CHLORO-8-METHYLQUINOLINE-3-YL)METHANAMINE)

• Product Name: 1-(2-CHLORO-8-METHYLQUINOLINE-3-YL)METHANAMINE
• CAS No: 1242180-49-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 2137539
• Update Time: 2023-11-19

1-(2-CHLORO-8-METHYLQUINOLINE-3-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (2-chloro-8-methylquinolin-3-yl)methanamine
• PKCBB_01290
• QAAKUYZRGQTZRH-UHFFFAOYSA-N
• FCH1943037
• 1(2-Chloro-8-methylquinoline-3-yl)methanamine
• CID 86662636
• (2-chloro-8-methyl-3-quinolyl)methanamine
• 1-(2-chloro-8-methylquinoline-3-yl)methanamine
• 3-Quinolinemethanamine, 2-chloro-8-methyl-
• 1-(2-CHLORO-8-METHYLQUINOLINE-3-YL)METHANAMINE

• Inchi： 1S/C11H11ClN2/c1-7-3-2-4-8-5-9(6-13)11(12)14-10(7)8/h2-5H,6,13H2,1H3
• InChI Key： QAAKUYZRGQTZRH-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C2C=CC=C(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±37.0 °C(Predicted)
• pka: 7.36±0.29(Predicted)